N-(4-(4-methyl-1H-imidazol-1-yl)thiazol-5-yl)acetamide

• Molecular Formula: C9H10N4OS
• Molecular Weight: 222.27 g/mol
• IUPAC Name: N-[4-(4-methylimidazol-1-yl)-1,3-thiazol-5-yl]acetamide
• InChI: InChI=1S/C9H10N4OS/c1-6-3-13(4-10-6)8-9(12-7(2)14)15-5-11-8/h3-5H,1-2H3,(H,12,14)
• InChI Key: MIGQBPGGGOXENC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=C(SC=N2)NC(=O)C

Description

N-(4-(4-methyl-1H-imidazol-1-yl)thiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C9H10N4OS and its molecular weight is 222.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(4-bromothiazol-5-yl)acetamide from example 1.5 (1 g, 4.52 mmol), CuI(869 mg, 4.52 mmol) and Cs2CO3 (2.9 g, 9.1 mmol) were combined in a flask (backfilled with N2). Trans-N,N′-dimethylcyclohexane-1,2-diamine (630 mg, 4.52 mmol) and 4-methyl-1H-imidazole (446 mg, 5.4 mmol) in DMF (10 mL) were added and the mixture was stirred at 90° C. overnight. After the mixture was cooled to room temperature, the mixture was filtered through a syringe filter (washed with DMF). The filtrate purified by prep-HPLC to give 200 mg of the pure title compound (yield: 20%).